Cas no 115514-67-5 (N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide)
![N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide structure](https://www.kuujia.com/scimg/cas/115514-67-5x500.png)
115514-67-5 structure
Product name:N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide
N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide
- 115514-67-5
- AKOS016035351
- DTXSID20557268
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- Inchi: InChI=1S/C16H16ClNO2/c1-20-15-8-7-12(11-14(15)17)9-10-18-16(19)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,18,19)
- InChI Key: BWPSRGOPTUJDSC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 289.0869564Da
- Monoisotopic Mass: 289.0869564Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38.3Ų
N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide Related Literature
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Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
115514-67-5 (N-[2-(3-chloro-4-methoxyphenyl)ethyl]benzamide) Related Products
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